Cas no 69497-83-2 (Ethanone,1-[4-[(methylsulfonyl)oxy]phenyl]-)

• Product Name: Ethanone,1-[4-[(methylsulfonyl)oxy]phenyl]-
• CAS No: 69497-83-2
• MF: C₉H₁₀O₄S
• MW: 214.238301753998
• CID: 508568
• PubChem ID: 246311
• Update Time: 2025-04-19

Ethanone,1-[4-[(methylsulfonyl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-[(methylsulfonyl)oxy]phenyl]-
• (4-acetylphenyl) methanesulfonate
• 4-acetylphenyl mesylate
• 4-Acetylphenyl methanesulfonate
• 4-acetylphenyl methylsulfonate
• 4-methanesulfonyloxyacetophenone
• AC1L6HS8
• AC1Q6XYS
• CTK5D0167
• NSC59227
• p-Methylsulfonyloxyacetophenone
• 4-Acetylphenyl methanesulfonate #
• SCHEMBL5801869
• AKOS002285443
• 69497-83-2
• DTXSID30289104
• NSC-59227
• FRUBCADIVWBPBB-UHFFFAOYSA-N

• Inchi： 1S/C9H10O4S/c1-7(10)8-3-5-9(6-4-8)13-14(2,11)12/h3-6H,1-2H3
• InChI Key： FRUBCADIVWBPBB-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 214.03
• Monoisotopic Mass: 214.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44